Cas no 820986-12-7 (Phenol, 2-[(E)-[(2-chlorophenyl)imino]methyl]-)

• Product Name: Phenol, 2-[(E)-[(2-chlorophenyl)imino]methyl]-
• CAS No: 820986-12-7
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• CID: 698506
• Update Time: 2024-02-04

Phenol, 2-[(E)-[(2-chlorophenyl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(E)-[(2-chlorophenyl)imino]methyl]-

• Inchi： 1S/C13H10ClNO/c14-11-6-2-3-7-12(11)15-9-10-5-1-4-8-13(10)16/h1-9,16H/b15-9+
• InChI Key： RJZYMXSMSDKXBO-OQLLNIDSSA-N
• SMILES： C1(O)=CC=CC=C1/C=N/C1=CC=CC=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Melting Point: 86.5-87 °C
• Boiling Point: 405.2±30.0 °C(Predicted)
• pka: 8.58±0.35(Predicted)